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Samarium Cobalt (SmCo) permanent magnets are renowned for their exceptional thermal

stability, making them indispensable in applications where consistent magnetic performance

across a wide temperature range is critical.[1][2] This guide provides an objective comparison

of the thermal coefficients of various SmCo magnet grades and other permanent magnets,

supported by experimental data. It is intended for researchers, scientists, and drug

development professionals who utilize equipment sensitive to magnetic field variations with

temperature.

Comparative Analysis of Thermal Coefficients
The performance of a permanent magnet at varying temperatures is primarily characterized by

two reversible temperature coefficients (RTC):

α(Br): The reversible temperature coefficient of remanence, which describes the percentage

change in the magnet's residual induction (strength) per degree Celsius.

β(Hcj): The reversible temperature coefficient of intrinsic coercivity, indicating the change in

the material's resistance to demagnetization with temperature.

SmCo magnets, particularly the Sm2Co17 series, exhibit significantly lower (more stable)

temperature coefficients compared to Neodymium (NdFeB) magnets, which are stronger at

room temperature but experience a more substantial decline in performance at elevated

temperatures.[3][4] In fact, above approximately 150°C, many SmCo grades outperform NdFeB

magnets in terms of their maximum energy product (BH)max.[5]
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Specially developed low reversible temperature coefficient (RTC) SmCo magnets offer even

greater stability, with α(Br) values approaching zero over specific temperature ranges.[6] These

are often referred to as temperature-compensated SmCo magnets and are ideal for high-

precision applications like gyroscopes, accelerometers, and magnetic sensors.[6]

The following tables summarize the typical reversible temperature coefficients for various

grades of SmCo magnets and provide a comparison with other common permanent magnet

materials.

Table 1: Reversible Temperature Coefficients of Various SmCo Magnet Grades

Magnet Grade

Reversible
Temperature
Coefficient of
Remanence (α(Br))
(%/°C)

Reversible
Temperature
Coefficient of
Intrinsic Coercivity
(β(Hcj)) (%/°C)

Maximum
Operating
Temperature (°C)

Sm1Co5

SmCo18 (1:5) -0.04 to -0.05 -0.28 to -0.30 250

SmCo22 (1:5) -0.04 to -0.05 -0.28 to -0.30 250

Sm2Co17

SmCo26 (2:17) -0.03 to -0.04 -0.20 to -0.28 300-350

SmCo30 (2:17) -0.03 to -0.04 -0.20 to -0.28 300-350

Low RTC Sm2Co17

XGS18LT -0.005 Not Specified 300

XGS20LT -0.010 Not Specified 300

XGS22LT -0.010 Not Specified 300

XGS24LT -0.015 Not Specified 300

Data compiled from multiple sources.[3][6][7] The values are typical and can vary based on the

specific manufacturing process.
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Table 2: Comparison of SmCo Magnets with Other Permanent Magnets

Magnet
Material

Typical Grade

Reversible
Temperature
Coefficient of
Remanence
(α(Br)) (%/°C)

Reversible
Temperature
Coefficient of
Intrinsic
Coercivity
(β(Hcj)) (%/°C)

Curie
Temperature
(°C)

Samarium Cobalt

(SmCo)
Sm2Co17 -0.035 -0.20 ~810

Neodymium

(NdFeB)
N48M -0.12 -0.65 ~312

Alnico Alnico 5 -0.02 -0.01 ~900

Hard Ferrite Ceramic 8 -0.20 +0.27 ~450

Data compiled from multiple sources.[5]

Experimental Protocol for Determining Thermal
Coefficients
The experimental validation of the thermal coefficients of SmCo magnets involves precise

measurement of their magnetic properties at controlled temperatures. The standard instrument

for this characterization is a Hysteresisgraph, often equipped with a temperature control

chamber.[8][9]

Objective: To measure the remanence (Br) and intrinsic coercivity (Hcj) of a SmCo magnet

sample at various temperatures to calculate the reversible temperature coefficients α(Br) and

β(Hcj).

Apparatus:

Hysteresisgraph: An instrument that applies a controlled, varying magnetic field to a sample

and measures the resulting magnetic induction.[9]
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Temperature Control Chamber: A non-magnetic chamber that surrounds the sample within

the Hysteresisgraph, allowing for precise heating and cooling.

Power Supply: To drive the electromagnet of the Hysteresisgraph.

Gaussmeter/Fluxmeter and Hall Probe/Search Coils: To measure the magnetic field strength

(H) and magnetic flux density (B).

Test Sample: A precisely dimensioned sample of the SmCo magnet to be evaluated.

Methodology:

Sample Preparation:

A sample of the SmCo magnet is machined into a standard shape, typically a cylinder or

cube, with precise dimensions.

The sample is magnetized to saturation in a strong magnetic field.

Initial Measurement at Ambient Temperature (T₀):

The sample is placed in the Hysteresisgraph at a known ambient temperature (e.g., 20°C).

A full hysteresis loop (B-H curve) is measured by applying a cyclically varying magnetic

field.

From the hysteresis loop, the initial values of remanence, Br(T₀), and intrinsic coercivity,

Hcj(T₀), are determined.[10]

Elevated Temperature Measurements:

The temperature control chamber is set to the first target temperature (e.g., 50°C).

The sample is allowed to reach thermal equilibrium.

A new hysteresis loop is measured, and the values of Br(T) and Hcj(T) are recorded for

that temperature.
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This process is repeated for a series of temperatures up to the desired maximum

operating temperature of the magnet.

Data Analysis and Calculation of Thermal Coefficients:

The reversible temperature coefficient of remanence, α(Br), is calculated for a given

temperature range (T₀ to T) using the following formula[8]:

α(Br) = [ ( Br(T) - Br(T₀) ) / Br(T₀) ] / ( T - T₀ ) * 100%

Similarly, the reversible temperature coefficient of intrinsic coercivity, β(Hcj), is calculated

as:

β(Hcj) = [ ( Hcj(T) - Hcj(T₀) ) / Hcj(T₀) ] / ( T - T₀ ) * 100%

These calculations provide the average rate of change over the specified temperature

range.[10] For more precise characterization, a polynomial fit can be applied to the data

points of Br and Hcj versus temperature.[10][11]

Visualizations
The following diagram illustrates the experimental workflow for the validation of the thermal

coefficient of SmCo magnets.
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Caption: Experimental workflow for thermal coefficient validation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15175118?utm_src=pdf-custom-synthesis
https://www.stanfordmagnets.com/the-superior-temperature-stability-of-smco-magnets.html
https://www.stanfordmagnets.com/how-does-temperature-affect-samarium-cobalt-magnets.html
https://www.eclipsemagnetics.cn/site/assets/files/2418/samarium_cobalt_magnets_datasheet.pdf
https://jinconnmagnet.com/Blog-Details/Temperaturvergleich_NdFeB_vs_SmCoMagnete_1755482537402.html
https://www.magnetapplications.com/blog/temperature-coefficients-of-magnets
https://hgtmagnets.com/near-zero-low-reversible-temperature-coefficient-smco-magnets/
https://allianceorg.com/magnetic-materials/samarium-cobalt-magnets/
https://www.arnoldmagnetics.com/wp-content/uploads/2021/11/White-Paper-Measurement-07.23.2021MS2a4.pdf
https://www.abcmagnet.cz/en/quality-control/measurement-magnetic-properties
https://www.arnoldmagnetics.com/wp-content/uploads/2017/10/Understanding-and-Using-Reversible-Temperature-Coefficients-Constantinides-Magnetics-2010-psn-hi-res.pdf
https://www.scribd.com/document/627489479/Understanding-and-Using-Reversible-Temperature-Coefficients
https://www.benchchem.com/product/b15175118#experimental-validation-of-the-thermal-coefficient-of-smco-magnets
https://www.benchchem.com/product/b15175118#experimental-validation-of-the-thermal-coefficient-of-smco-magnets
https://www.benchchem.com/product/b15175118#experimental-validation-of-the-thermal-coefficient-of-smco-magnets
https://www.benchchem.com/product/b15175118#experimental-validation-of-the-thermal-coefficient-of-smco-magnets
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15175118?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b15175118?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15175118?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

